Cas no 96-92-4 (Benzenesulfonic acid,4-chloro-3-methyl-5-nitro-)
96-92-4 structure
Product Name:Benzenesulfonic acid,4-chloro-3-methyl-5-nitro-
Benzenesulfonic acid,4-chloro-3-methyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-chloro-3-methyl-5-nitro-
- 6-chloro-5-nitrotoluene-3-sulphonic acid
- Benzenesulfonic acid, 4-chloro-3-methyl-5-nitro-
- DTXSID10242075
- EINECS 202-545-1
- 6-CHLORO-5-NITROTOLUENE-3-SULFONIC ACID
- 96-92-4
- 4-chloro-3-methyl-5-nitrobenzenesulfonic acid
- SCHEMBL4479896
- NCIOpen2_002276
- G69C32YP54
- NS00040504
-
- Inchi: 1S/C7H6ClNO5S/c1-4-2-5(15(12,13)14)3-6(7(4)8)9(10)11/h2-3H,1H3,(H,12,13,14)
- InChI Key: OJTXHPQIEJMIJY-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=CC=1C)S(=O)(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 250.9655212g/mol
- Monoisotopic Mass: 250.9655212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 109Ų
Benzenesulfonic acid,4-chloro-3-methyl-5-nitro- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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